Cas no 1567124-43-9 (2-Propynoic acid, 3-(4-pyridazinyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(4-pyridazinyl)-, methyl ester
• CAS No: 1567124-43-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 5296400
• Update Time: 2025-05-22

2-Propynoic acid, 3-(4-pyridazinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-pyridazinyl)-, methyl ester

• Inchi： 1S/C8H6N2O2/c1-12-8(11)3-2-7-4-5-9-10-6-7/h4-6H,1H3
• InChI Key： PNCBEYLYCRHRRO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CC=NN=C1

Additional information on 2-Propynoic acid, 3-(4-pyridazinyl)-, methyl ester

2-Propynoic Acid, 3-(4-Pyridazinyl)-, Methyl Ester (CAS No. 1567124-43-9)

The compound 2-propynoic acid, 3-(4-pyridazinyl)-, methyl ester, identified by the CAS registry number CAS No. 1567124-43-9, is an organic compound with a unique structure that combines a propargyl group with a pyridazine ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 2-propynoic acid, 3-(4-pyridazinyl)-, methyl ester consists of a pyridazine ring substituted at the 4-position with a propargyl group and a methyl ester moiety. Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the propargyl group adds reactivity to the molecule, making it suitable for further functionalization.

Recent studies have explored the synthesis and properties of this compound. For instance, researchers have investigated its potential as a building block in organic synthesis. The propargyl group can undergo cycloaddition reactions, such as the Huisgen cycloaddition (click chemistry), which is highly efficient and selective. This makes 2-propynoic acid, 3-(4-pyridazinyl)-, methyl ester a valuable precursor for constructing complex molecules with diverse functionalities.

In the pharmaceutical industry, compounds with pyridazine moieties have shown promise as kinase inhibitors and other therapeutic agents. The methyl ester group in this compound can be easily modified to introduce additional functional groups, enhancing its versatility in drug design. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, ensuring its suitability for large-scale production.

Beyond pharmaceutical applications, this compound has also been studied for its potential in materials science. The pyridazine ring's aromaticity and electron-withdrawing properties make it suitable for applications in organic electronics. Researchers have explored its use in designing novel materials for light-emitting diodes (LEDs) and solar cells.

In terms of physical properties, 2-propynoic acid, 3-(4-pyridazinyl)-, methyl ester is typically a crystalline solid with a melting point around 100°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions.

The synthesis of this compound involves multi-step reactions starting from pyridazine derivatives. One common approach includes the alkylation of pyridazine with an appropriate propargylating agent followed by esterification to introduce the methyl ester group. Researchers have optimized these steps to minimize side reactions and maximize product purity.

In conclusion, 2-propynoic acid, 3-(4-pyridazinyl)-, methyl ester (CAS No. 1567124-43-9) is a versatile organic compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development.